Cas no 149485-85-8 (1H-Imidazole-1-carbothioamide, N-2-thiazolyl-)

• Product Name: 1H-Imidazole-1-carbothioamide, N-2-thiazolyl-
• CAS No: 149485-85-8
• MF: C₇H₆N₄S₂
• MW: 210.279337406158
• MDL: MFCD23103197
• CID: 3785157
• PubChem ID: 10750950
• Update Time: 2025-07-19

1H-Imidazole-1-carbothioamide, N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbothioamide, N-2-thiazolyl-
• N-(THIAZOL-2-YL)-1H-IMIDAZOLE-1-CARBOTHIOAMIDE
• 1-[(2-thiazolyl)thiocarbamoyl]imidazole
• N-1,3-thiazole-2-yl-1H-imidazole-1-carbothioamide
• 1-[(2-thiazolyl) thiocarbamoyl] imidazole
• DB-221430
• SCHEMBL557861
• XMJSRIGSOQCHNI-UHFFFAOYSA-N
• 149485-85-8

• MDL： MFCD23103197
• Inchi： 1S/C7H6N4S2/c12-7(11-3-1-8-5-11)10-6-9-2-4-13-6/h1-5H,(H,9,10,12)
• InChI Key： XMJSRIGSOQCHNI-UHFFFAOYSA-N
• SMILES： C1N(C(NC2=NC=CS2)=S)C=CN=1

Computed Properties

• Exact Mass: 210.00338856Da
• Monoisotopic Mass: 210.00338856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole-1-carbothioamide, N-2-thiazolyl-

Introduction to 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- (CAS No. 149485-85-8)

1H-Imidazole-1-carbothioamide, N-2-thiazolyl- (CAS No. 149485-85-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as thiazole imidazole carbothioamide, has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- consists of an imidazole ring linked to a thiazole ring via a carbothioamide group. The imidazole ring is a fundamental component in many biologically active molecules, including histamine and histidine, while the thiazole ring is found in various natural products and pharmaceuticals. The presence of these rings in combination with the carbothioamide linkage imparts unique properties to the compound, making it a valuable candidate for various applications.

Synthesis of 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- can be achieved through several methods. One common approach involves the reaction of 2-aminothiazole with imidazole carbothioic acid or its derivatives. This reaction typically proceeds under mild conditions and can be optimized to achieve high yields and purity. Recent advancements in synthetic methodologies have further refined these processes, making the compound more accessible for large-scale production and research purposes.

In terms of biological activities, 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- has shown promising results in various studies. Research has indicated that this compound exhibits significant anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that thiazole imidazole carbothioamide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory effects, 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that thiazole imidazole carbothioamide may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- have also been studied to assess its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate cellular membranes effectively. Furthermore, it demonstrates low toxicity in preclinical models, which is a crucial factor for its potential use as a therapeutic agent.

In addition to its direct biological activities, 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- has been explored as a building block for the synthesis of more complex molecules with enhanced biological properties. For example, researchers have used this compound as a scaffold to develop novel derivatives with improved potency and selectivity against specific targets. These derivatives have shown promise in treating various diseases and conditions, further highlighting the versatility of the parent compound.

The future prospects for 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- are promising. Ongoing research is focused on optimizing its structure to enhance its biological activities and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale studies and clinical trials. As our understanding of this compound continues to grow, it is likely that new applications will emerge, contributing to advancements in medicinal chemistry and pharmaceutical science.

In conclusion, 1H-Imidazole-1-carbothioamide, N-2-thiazolyl- (CAS No. 149485-85-8) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological activities make it a valuable candidate for further exploration and application in medicinal chemistry and pharmaceutical science.